Cas no 102054-39-7 (1,2-Ethanediol,1-[5'-(1-propynyl)[2,2'-bithiophen]-5-yl]- (9CI))

• Product Name: 1,2-Ethanediol,1-[5'-(1-propynyl)[2,2'-bithiophen]-5-yl]- (9CI)
• CAS No: 102054-39-7
• MF: C₁₃H₁₂O₂S₂
• MW: 264.363181114197
• CID: 143734
• PubChem ID: 46842526
• Update Time: 2025-11-02

1,2-Ethanediol,1-[5'-(1-propynyl)[2,2'-bithiophen]-5-yl]- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,2-Ethanediol,1-[5'-(1-propynyl)[2,2'-bithiophen]-5-yl]- (9CI)
• Arctinol B
• 1-[5-(5-prop-1-ynylthiophen-2-yl)thiophen-2-yl]ethane-1,2-diol
• UNII-E263X00IUY
• [ "" ]
• Arctil B
• F92950
• 102054-39-7
• 1,2-Ethanediol, 1-(5'-(1-propynyl)(2,2'-bithiophen)-5-yl)-
• 1,2-Ethanediol, 1-(5'-(1-propyn-1-yl)(2,2'-bithiophen)-5-yl)-
• AKOS032948546
• FS-10078
• E263X00IUY
• 1,2-thanediol, 1-5'-(1-ropynyl)2,2'-ithiophen]-5-l]- (9CI); 1-5'-(1-ropyn-1-l)2,2'-ithiophen]-5-l]-1,2-thanediol
• Arctinol
• 1,2-Ethanediol, 1-[5'-(1-propynyl)[2,2'-bithiophen]-5-yl]- (9CI); 1-[5'-(1-Propyn-1-yl)[2,2'-bithiophen]-5-yl]-1,2-ethanediol
• Q27276770
• 1-(5'-(Prop-1-yn-1-yl)-[2,2'-bithiophen]-5-yl)ethane-1,2-diol
• CHEMBL3926695

• Inchi： 1S/C13H12O2S2/c1-2-3-9-4-5-12(16-9)13-7-6-11(17-13)10(15)8-14/h4-7,10,14-15H,8H2,1H3
• InChI Key： RVVLUQPXASICPK-UHFFFAOYSA-N
• SMILES： S1C(C2=CC=C(C#CC)S2)=CC=C1C(CO)O

Computed Properties

• Exact Mass: 264.02800
• Monoisotopic Mass: 264.028
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 96.9A^2
• XLogP3: 2.3

Experimental Properties

• Color/Form: Yellow powder
• Density: 1.4±0.1 g/cm3
• Boiling Point: 498.3±45.0 °C at 760 mmHg
• Flash Point: 255.1±28.7 °C
• PSA: 96.94000
• LogP: 2.87370
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

1,2-Ethanediol,1-[5'-(1-propynyl)[2,2'-bithiophen]-5-yl]- (9CI) Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Bi- and oligothiophenes Bi- and oligothiophenes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Bi- and oligothiophenes

Additional information on 1,2-Ethanediol,1-[5'-(1-propynyl)[2,2'-bithiophen]-5-yl]- (9CI)

Comprehensive Overview of 1,2-Ethanediol,1-[5'-(1-propynyl)[2,2'-bithiophen]-5-yl]- (9CI) (CAS No. 102054-39-7)

1,2-Ethanediol,1-[5'-(1-propynyl)[2,2'-bithiophen]-5-yl]- (9CI), with the CAS number 102054-39-7, is a specialized organic compound that has garnered significant attention in the fields of materials science and organic electronics. This compound, often referred to as a bithiophene derivative, is notable for its unique molecular structure, which combines ethanediol and propynyl-bithiophene moieties. Its chemical properties make it a promising candidate for applications in conductive polymers, organic semiconductors, and advanced materials.

The molecular structure of 1,2-Ethanediol,1-[5'-(1-propynyl)[2,2'-bithiophen]-5-yl]- (9CI) features a bithiophene backbone substituted with a propynyl group and an ethanediol chain. This combination imparts unique electronic and optical properties, making it highly relevant for research in organic photovoltaics (OPVs) and light-emitting diodes (OLEDs). The compound's ability to facilitate charge transport and its tunable bandgap are key factors driving its adoption in next-generation electronic devices.

In recent years, the demand for sustainable and energy-efficient materials has surged, aligning with global trends toward green technology and renewable energy. Researchers are increasingly exploring 1,2-Ethanediol,1-[5'-(1-propynyl)[2,2'-bithiophen]-5-yl]- (9CI) as a potential component in flexible electronics and wearable technology. Its compatibility with solution-processing techniques, such as inkjet printing and roll-to-roll manufacturing, further enhances its appeal for large-scale industrial applications.

The synthesis of 1,2-Ethanediol,1-[5'-(1-propynyl)[2,2'-bithiophen]-5-yl]- (9CI) typically involves multi-step organic reactions, including cross-coupling and functional group transformations. Advanced analytical techniques, such as nuclear magnetic resonance (NMR) and mass spectrometry (MS), are employed to confirm its purity and structural integrity. The compound's stability under ambient conditions and its solubility in common organic solvents make it a practical choice for laboratory and industrial use.

One of the most compelling applications of 1,2-Ethanediol,1-[5'-(1-propynyl)[2,2'-bithiophen]-5-yl]- (9CI) lies in the development of organic field-effect transistors (OFETs). These devices are critical for the advancement of flexible displays and low-cost sensors. The compound's high charge-carrier mobility and excellent film-forming properties contribute to the performance and durability of OFETs, positioning it as a material of interest for cutting-edge research.

Another area of exploration is the use of 1,2-Ethanediol,1-[5'-(1-propynyl)[2,2'-bithiophen]-5-yl]- (9CI) in bioelectronics. Its biocompatibility and electronic properties make it a potential candidate for implantable medical devices and biosensors. As the field of personalized medicine grows, the demand for innovative materials like this compound is expected to rise significantly.

Market trends indicate a growing interest in organic electronic materials, driven by the need for lightweight, flexible, and energy-efficient solutions. Companies and research institutions are investing heavily in the development of new bithiophene derivatives, with 1,2-Ethanediol,1-[5'-(1-propynyl)[2,2'-bithiophen]-5-yl]- (9CI) standing out as a key player. Its versatility and performance characteristics align well with the evolving demands of the electronics industry.

For researchers and industry professionals seeking detailed information about 1,2-Ethanediol,1-[5'-(1-propynyl)[2,2'-bithiophen]-5-yl]- (9CI), it is essential to consult reliable sources such as scientific journals, patent databases, and chemical supplier catalogs. Understanding its synthesis, properties, and applications can provide valuable insights for innovation and product development.

In summary, 1,2-Ethanediol,1-[5'-(1-propynyl)[2,2'-bithiophen]-5-yl]- (9CI) (CAS No. 102054-39-7) represents a fascinating intersection of chemistry and materials science. Its potential to revolutionize organic electronics, renewable energy, and bioelectronics makes it a compound worth watching in the coming years. As research progresses, we can anticipate even more groundbreaking applications for this remarkable material.